3-(benzylsulfonyl)-N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}propanamide

• IUPAC Name: 3-benzylsulfonyl-N-[5-(2-methoxyethylsulfanyl)-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C15H19N3O4S3/c1-22-8-9-23-15-18-17-14(24-15)16-13(19)7-10-25(20,21)11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,16,17,19)
• InChI Key: ANASBTODQABXGO-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=NN=C(S1)NC(=O)CCS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C15H19N3O4S3
• Molecular Weight: 401.5 g/mol

Description

3-(benzylsulfonyl)-N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}propanamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(benzylsulfonyl)-N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}propanamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(benzylsulfonyl)-N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}propanamide have been studied in various cell and animal models. It has been shown to have anticancer, antimicrobial, and anti-inflammatory effects. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(benzylsulfonyl)-N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}propanamide in lab experiments is its potential to act as a multi-targeted agent with various biological activities. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in specific applications.

Future Directions

There are several future directions for research on 3-(benzylsulfonyl)-N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}propanamide. One direction is to further investigate its potential use as an anticancer agent and to optimize its use in combination with other drugs. Another direction is to study its potential use as a pesticide and to determine its efficacy in controlling various pests. Additionally, further research is needed to fully understand its mechanism of action and to optimize its use in specific applications.

Synthesis Methods

The synthesis method of 3-(benzylsulfonyl)-N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}propanamide involves the reaction of 2-methoxyethylamine with 2-chloro-1,3,4-thiadiazole in the presence of potassium carbonate. The resulting product is then reacted with benzylsulfonyl chloride and 3-aminopropionamide to yield the final compound.

Scientific Research Applications

3-(benzylsulfonyl)-N-{5-[(2-methoxyethyl)thio]-1,3,4-thiadiazol-2-yl}propanamide has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties. In agriculture, it has been studied for its potential use as a pesticide. In materials science, it has been investigated for its ability to act as a corrosion inhibitor.